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inhibitors

  • ethyl (1S,6R)-4-(2-cyanoanilino)-6-(3-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate
    ethyl (1S,6R)-4-(2-cyanoanilino)-6-(3-methoxyphenyl)-2-...
    • Cat. No.:
    • B004484
    • CAS No.:
    • Molecular Formula:
    • C23H22N2O4
    • Molecular Weight:
    • 390.4 g/mol
    Description
    Membrane impermeable quaternary derivative of lidocaine, a blocker of voltage-activated Na+ channels.
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  • A7132
    A7132
    • Cat. No.:
    • B1662714
    • CAS No.:
    • 100490-21-9
    • Molecular Formula:
    • C19H16F2N4O3
    • Molecular Weight:
    • 386.4 g/mol
    Description
    A7132 is an antibacterial agent. A7132 possess broad and potent antibacterial activity.
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  • SB 242084 dihydrochloride
    SB 242084 dihydrochloride
    • Cat. No.:
    • B1663566
    • CAS No.:
    • 1049747-87-6
    • Molecular Formula:
    • C21H21Cl3N4O2
    • Molecular Weight:
    • 467.8 g/mol
    Description
    6-chloro-5-methyl-N-[6-(2-methylpyridin-3-yl)oxypyridin-3-yl]-2,3-dihydroindole-1-carboxamide; dihydrochloride is an organic molecular entity, an indole alkaloid and a pyridine. It has a role as a receptor ...
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  • U-54494A HYDROCHLORIDE
    U-54494A HYDROCHLORIDE
    • Cat. No.:
    • B1662559
    • CAS No.:
    • 112465-94-8
    • Molecular Formula:
    • C18H25Cl3N2O
    • Molecular Weight:
    • 391.8 g/mol
    Description
    κ-opioid agonist and anticonvulsant. Perhaps acts as an NMDA antagonist.
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  • DECYLAMINE, N-(2-((p-CHLOROBENZYL)DITHIO)ETHYL)-, HYDROCHLORIDE
    DECYLAMINE, N-(2-((p-CHLOROBENZYL)DITHIO)ETHYL)-, HYDRO...
    • Cat. No.:
    • B1662647
    • CAS No.:
    • 13116-77-3
    • Molecular Formula:
    • C19H33Cl2NS2
    • Molecular Weight:
    • 410.5 g/mol
    Description
    NSC 624206 is an inhibitor of ubiquitin-activating enzyme (E1) that specifically blocks ubiquitin-thioester formation (IC50 = 13 µM) but has no effect on ubiquitin adenylation. Through this action, NSC 624206 pr...
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  • Ritodrine Hydrochloride
    Ritodrine Hydrochloride
    • Cat. No.:
    • B1663667
    • CAS No.:
    • 23239-51-2
    • Molecular Formula:
    • C17H22ClNO3
    • Molecular Weight:
    • 323.8 g/mol
    Description
    Ritodrine Hydrochloride is the hydrochloride salt form of ritodrine, a phenethylamine derivative with tocolytic activity. Ritodrine hydrochloride binds to and activates beta-2 adrenergic receptors of myocytes in...
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  • 1-Acetyl-3-o-toluyl-5-fluorouracil
    1-Acetyl-3-o-toluyl-5-fluorouracil
    • Cat. No.:
    • B1663194
    • CAS No.:
    • 71861-76-2
    • Molecular Formula:
    • C14H11FN2O4
    • Molecular Weight:
    • 290.25 g/mol
    Description
    1-Acetyl-3-o-toluyl-5-fluorouracil is a potent an antineoplastic agent.
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  • 2-Methyl-5-hydroxytryptamine hydrochloride
    2-Methyl-5-hydroxytryptamine hydrochloride
    • Cat. No.:
    • B1662931
    • CAS No.:
    • 845861-49-6
    • Molecular Formula:
    • C11H15ClN2O
    • Molecular Weight:
    • 226.70 g/mol
    Description
    5-HT3 agonist (Ki = 1200 nM) and potent 5-HT6 ligand (Ki = 46 nM).
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  • Asperlicin
    Asperlicin
    • Cat. No.:
    • B1663381
    • CAS No.:
    • 93413-04-8
    • Molecular Formula:
    • C31H29N5O4
    • Molecular Weight:
    • 535.6 g/mol
    Description
    cholecystokinin antagonist;  isolated from Aspergillus alliaceus;  structure given in first source
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  • GIV3727
    GIV3727
    • Cat. No.:
    • B1663558
    • CAS No.:
    • 957136-80-0
    • Molecular Formula:
    • C12H22O2
    • Molecular Weight:
    • 198.30 g/mol
    Description
    4-(2,2,3-Trimethylcyclopentyl)butanoic acid is an orthosteric, insurmountable antagonist of the human bitter taste receptors hTAS2R31 and hTAS2R43.1 It prevents the activation of hTAS2R31 by saccharin and acesul...
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